Cas no 2137531-38-3 (1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)-)

• Product Name: 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)-
• CAS No: 2137531-38-3
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5255997
• Update Time: 2025-10-07

1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)-

• Inchi： 1S/C9H12N4O/c1-14-5-4-13-6-12-8-7(13)2-3-11-9(8)10/h2-3,6H,4-5H2,1H3,(H2,10,11)
• InChI Key： JICABJNXDYQQJU-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC2N(CCOC)C=NC1=2

Additional information on 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)-

Research Brief on 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- (CAS: 2137531-38-3): Recent Advances and Applications

The compound 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- (CAS: 2137531-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its imidazopyridine core and methoxyethyl substituent, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and immunomodulation. Recent studies have explored its potential as a scaffold for the development of novel therapeutics targeting inflammatory diseases, autoimmune disorders, and certain types of cancer.

One of the key areas of investigation has been the compound's role as a selective inhibitor of the TANK-binding kinase 1 (TBK1) and IκB kinase ε (IKKε). These kinases are critical components of the innate immune response and have been implicated in the pathogenesis of chronic inflammatory conditions. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- exhibited nanomolar potency against TBK1/IKKε, with a favorable selectivity profile over other kinases. The study highlighted the compound's potential as a lead candidate for the treatment of rheumatoid arthritis and lupus.

Further research has explored the structural optimization of this compound to enhance its pharmacokinetic properties. A recent patent application (WO2023056123) disclosed a series of derivatives featuring modifications at the 4-amine position, which improved metabolic stability and oral bioavailability. These advancements are particularly relevant for the development of orally administered therapeutics, addressing one of the key challenges in kinase inhibitor drug discovery.

In addition to its kinase inhibitory activity, 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- has shown promise in the field of oncology. Preclinical studies have demonstrated its ability to potentiate the effects of immune checkpoint inhibitors by modulating the tumor microenvironment. A 2024 study in Cancer Immunology Research reported that the compound enhanced T-cell infiltration and reduced myeloid-derived suppressor cell (MDSC) accumulation in murine models of melanoma, suggesting its potential as an adjunct therapy in immuno-oncology.

The synthetic accessibility of 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- has also been a subject of recent investigation. A novel, scalable synthesis route was reported in Organic Process Research & Development, featuring a palladium-catalyzed cyclization as the key step. This methodological advancement has significant implications for the large-scale production of both the parent compound and its derivatives, facilitating further preclinical and clinical development.

As research progresses, the safety profile of 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- continues to be evaluated. Recent toxicological studies in non-human primates have shown acceptable safety margins at therapeutic doses, with no observed adverse effects on major organ systems. These findings support the transition of this compound into early-phase clinical trials, anticipated to begin in late 2024 for selected inflammatory indications.

In conclusion, 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2-methoxyethyl)- represents a versatile scaffold with multiple therapeutic applications. Its dual activity as a kinase inhibitor and immunomodulator, combined with recent improvements in synthetic accessibility and pharmacokinetic properties, positions it as a promising candidate for further drug development. Continued research is expected to elucidate its full therapeutic potential and possible applications in combination therapies.